Cas no 117890-97-8 (3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazine-4-carbonitrile)

• Product Name: 3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazine-4-carbonitrile
• CAS No: 117890-97-8
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 5243197
• Update Time: 2025-05-30

3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopenta[c]pyridazine-4-carbonitrile, 3,5,6,7-tetrahydro-3-oxo-
• 3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazine-4-carbonitrile

• Inchi： 1S/C8H7N3O/c9-4-6-5-2-1-3-7(5)10-11-8(6)12/h1-3H2,(H,11,12)
• InChI Key： XMNGTCKFLSJTBV-UHFFFAOYSA-N
• SMILES： C12CCCC1=C(C#N)C(=O)NN=2

Additional information on 3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazine-4-carbonitrile

3-Oxo-2H,3H,5H,6H,7H-Cyclopentacpyridazine-4-Carbonitrile: A Comprehensive Overview

The compound 3-Oxo-2H,3H,5H,6H,7H-Cyclopentacpyridazine-4-Carbonitrile (CAS No. 117890-97-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and structural diversity. The molecule's structure features a fused bicyclic system with a cyano group and a ketone functional group, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of Cyclopentacpyridazine derivatives in the field of materials science. Researchers have explored the use of these compounds as precursors for the synthesis of novel materials with tailored electronic properties. For instance, a 2023 study published in *Advanced Materials* demonstrated that derivatives of Cyclopentacpyridazine can be used to create highly efficient organic semiconductors for flexible electronics. This breakthrough underscores the potential of 3-Oxo-2H,3H,5H,6H,7H-Cyclopentacpyridazine-4-Carbonitrile in advancing next-generation electronic devices.

In the realm of medicinal chemistry, Cyclopentacpyridazine derivatives have shown promise as potential drug candidates. A 2022 study in *Journal of Medicinal Chemistry* reported that certain analogs of this compound exhibit potent anti-cancer activity by targeting specific oncogenic pathways. The presence of the cyano group in 3-Oxo-2H,3H,5H,6H,7H-Cyclopentacpyridazine-4-Carbonitrile is believed to enhance its bioavailability and pharmacokinetic properties, making it a valuable lead compound for drug discovery.

The synthesis of Cyclopentacpyridazine derivatives has also been a focal point of recent research. A 2021 paper in *Organic Letters* introduced a novel synthetic route for preparing Cyclopentacpyridazine-based compounds, which involves a tandem cyclization reaction under mild conditions. This method not only simplifies the synthesis process but also enables the incorporation of various functional groups into the molecule's structure. Such advancements are critical for scaling up production and exploring new applications.

From an environmental perspective, the green chemistry aspects of Cyclopentacpyridazine derivatives are gaining attention. A 2023 study published in *Green Chemistry* investigated the use of these compounds as catalysts in sustainable chemical transformations. The results indicated that certain derivatives can significantly reduce energy consumption and waste generation in industrial processes. This aligns with global efforts to develop eco-friendly chemical technologies.

In conclusion, 3-Oxo-2H,3H,5H,6H,7H-Cyclopentacpyridazine-4-Carbonitrile (CAS No. 117890-97-8) stands at the forefront of modern chemical research due to its unique properties and diverse applications. Its role in materials science, medicinal chemistry, and sustainable chemistry highlights its significance as a key compound for future innovations. As research continues to uncover new potentials for this molecule, its impact on various industries is expected to grow significantly.